![molecular formula C14H12O4 B6396292 3-(2-Hydroxyphenyl)-5-methoxybenzoic acid, 95% CAS No. 1262010-45-6](/img/structure/B6396292.png)
3-(2-Hydroxyphenyl)-5-methoxybenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-Hydroxyphenyl)-5-methoxybenzoic acid, commonly referred to as 3-HMB, is a naturally occurring phenolic acid found in a variety of plants, including the bark of the white willow tree. It is a derivative of salicylic acid, which is the active ingredient in many over-the-counter analgesics. 3-HMB has a wide range of potential applications due to its unique chemical structure and properties, and it has been extensively studied for its potential therapeutic benefits.
Scientific Research Applications
3-HMB has been extensively studied for its potential therapeutic benefits. It has been shown to possess anti-inflammatory, antioxidant, and anti-cancer properties. It has also been studied for its potential to inhibit the growth of bacteria, fungi, and viruses. In addition, 3-HMB has been studied for its potential to reduce the risk of cardiovascular disease and to improve cognitive function.
Mechanism of Action
The exact mechanism of action of 3-HMB is not fully understood. However, it is believed that 3-HMB acts by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of pro-inflammatory molecules. It is also believed that 3-HMB may act as an antioxidant by scavenging reactive oxygen species and preventing oxidative damage to cells.
Biochemical and Physiological Effects
3-HMB has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit the growth of bacteria, fungi, and viruses, and reduce the risk of cardiovascular disease. It has also been shown to improve cognitive function and to possess anti-cancer properties. In addition, 3-HMB has been shown to possess anti-oxidant properties, which may help to protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
3-HMB is a relatively stable compound and can be easily synthesized in the laboratory. It is also relatively non-toxic and has a wide range of potential therapeutic applications. However, its mechanism of action is not fully understood, and further research is needed to determine its exact biochemical and physiological effects. In addition, 3-HMB is not approved by the FDA for any therapeutic use, and its safety and efficacy have not been established.
Future Directions
There are a number of potential future directions for research on 3-HMB. These include further investigation of its mechanism of action, the development of new synthesis methods, and the exploration of its potential therapeutic applications. In addition, further research is needed to determine the safety and efficacy of 3-HMB in clinical trials. Finally, further research is needed to identify new potential applications for 3-HMB, such as its use as a food additive or dietary supplement.
Synthesis Methods
3-HMB can be synthesized in a variety of ways. The most common method is the condensation of salicylic acid with vanillin, followed by oxidation of the resulting product. This process can be carried out in aqueous solution, and the reaction can be catalyzed with a variety of different reagents. Other methods for synthesizing 3-HMB include the reaction of salicylic acid with phenol, the condensation of salicylic acid with aniline, and the oxidation of salicylic acid with hydrogen peroxide.
properties
IUPAC Name |
3-(2-hydroxyphenyl)-5-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O4/c1-18-11-7-9(6-10(8-11)14(16)17)12-4-2-3-5-13(12)15/h2-8,15H,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMWNRSGHGSJCGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)O)C2=CC=CC=C2O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00688680 |
Source
|
Record name | 2'-Hydroxy-5-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00688680 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1262010-45-6 |
Source
|
Record name | 2'-Hydroxy-5-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00688680 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.